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Compound of Interest

Compound Name: O-Benzoylhydroxylamine

Cat. No.: B1197823

O-Benzoylhydroxylamine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals
Introduction

0O-Benzoylhydroxylamine is a versatile chemical reagent widely utilized in organic synthesis.
Its significance lies primarily in its function as an electrophilic aminating agent, enabling the
formation of carbon-nitrogen (C-N) bonds, a fundamental transformation in the synthesis of
numerous organic molecules and pharmaceuticals. This guide provides an in-depth overview of
the physical and chemical properties of O-Benzoylhydroxylamine, its reactivity, relevant
experimental protocols, and its applications in modern synthetic chemistry.

Core Physical and Chemical Properties

The physical and chemical characteristics of O-Benzoylhydroxylamine are summarized
below. It is important to distinguish between the free base and its hydrochloride salt, as their
properties, particularly the melting point, differ.

Quantitative Data Summary
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Property Value Notes

Molecular Formula C7H7NO:2

Molecular Weight 137.14 g/mol

Melting Point 110-112 °C For the hydrochloride salt.
Appearance Tan to white solid For the hydrochloride salt.

Topological Polar Surface Area  52.3 A2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

3
Count
Rotatable Bond Count 2
XLogP3 1.4

Solubility and Stability

« Solubility: O-Benzoylhydroxylamine is slightly soluble in water but is miscible with organic
solvents like ethanol, ether, and chloroform.

o Stability: O-Benzoylhydroxylamine and its derivatives generally show good stability and
can be stored indefinitely in a freezer without decomposition or loss of reactivity. The
hydrochloride salt is described as hygroscopic (absorbs moisture from the air) and should be
stored in a tightly closed container, protected from moisture.

Chemical Reactivity and Applications

O-Benzoylhydroxylamine is a cornerstone reagent for electrophilic amination. It serves as an
efficient "NHz*" synthon, enabling the introduction of an amino group to a variety of
nucleophiles.

Electrophilic Amination

Over the past decade, the use of O-benzoylhydroxylamines in transition metal-catalyzed C-N
bond formation has become a prominent strategy in organic synthesis. These reactions offer an
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attractive alternative to traditional methods. O-benzoylhydroxylamines have been
successfully employed in copper, palladium, nickel, and cobalt-catalyzed electrophilic
amination reactions.

o Copper-Catalyzed Amination: A mild and broadly applicable method involves the copper-
catalyzed electrophilic amination of organozinc reagents with O-benzoyl hydroxylamines.
This allows for the synthesis of a wide variety of secondary and tertiary amines.

* N-Amination of Heterocycles: O-Benzoylhydroxylamine derivatives have been shown to be
superior reagents for the N-amination of heterocyclic compounds such as pyrroles, indoles,
and imidazoles.

« Alkyl Nitrene Precursors: Recent studies have introduced O-benzoylhydroxylamines as
competent precursors for alkyl nitrenes, which can then be used in rhodium-catalyzed
reactions to construct various nitrogen-containing heterocycles, like pyrrolidines, from
primary amines.

The general mechanism for its role as an aminating agent is depicted in the logical relationship

diagram below.

Logical Flow: O-Benzoylhydroxylamine in Electrophilic Amination
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Caption: Logical flow of O-Benzoylhydroxylamine as an electrophilic aminating agent.

Experimental Protocols
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Detailed methodologies are crucial for the successful application of O-Benzoylhydroxylamine
in research. Below are representative experimental protocols for its synthesis and use.

Synthesis of a Substituted O-Benzoylhydroxylamine

This protocol describes the synthesis of 4-Benzoyloxymorpholine, a derivative of O-
Benzoylhydroxylamine, via oxidation.

Reagents and Equipment:

Benzoy! peroxide

e Dipotassium hydrogen phosphate (K2HPOa4)

e N,N-dimethylformamide (DMF)

e Morpholine

e Deionized water

e 500-mL round-bottomed flask

Teflon-coated magnetic stir bar

Procedure:

e A 500-mL, one-necked, round-bottomed flask equipped with a Teflon-coated magnetic stir
bar is charged with benzoyl peroxide (12.11 g, 50 mmol), dipotassium hydrogen phosphate
(13.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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